Cas no 628330-60-9 (1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-)
628330-60-9 structure
Product Name:1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-
CAS No:628330-60-9
MF:C16H19F3N2O
MW:312.330074548721
CID:1640644
Update Time:2024-09-12
1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C16H19F3N2O/c1-2-4-15-12(5-3-10-22)11-21(20-15)14-8-6-13(7-9-14)16(17,18)19/h6-9,11,22H,2-5,10H2,1H3
- InChI Key: BAWDIMSYNMLDEZ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(C(F)(F)F)C=C2)C=C(CCCO)C(CCC)=N1
Computed Properties
- Exact Mass: 312.14507
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 394.7±42.0 °C(Predicted)
- PSA: 38.05
- pka: 15.00±0.10(Predicted)
1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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